2-(4-Bromo-3-fluorophenyl)-8-methylimidazo[1,2-a]pyridine

• IUPAC Name: 2-(3-bromo-4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H10BrFN2/c1-9-3-2-6-18-8-13(17-14(9)18)10-4-5-12(16)11(15)7-10/h2-8H,1H3
• InChI Key: XJACMRYQRDZNSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC(=C(C=C3)F)Br
• Molecular Formula: C14H10BrFN2
• Molecular Weight: 305.14 g/mol

Description

The compound “2-(4-Bromo-3-fluorophenyl)-8-methylimidazo[1,2-a]pyridine” is a complex organic molecule that contains an imidazo[1,2-a]pyridine core, which is a fused bicyclic heterocycle. This core is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. The compound also contains a bromo-fluorophenyl group, which is a phenyl ring substituted with bromine and fluorine atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazo[1,2-a]pyridines can be synthesized using various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, a similar compound, 2-Bromo-3-fluorophenol, has a molecular weight of 190.998, a density of 1.8±0.1 g/cm3, and a boiling point of 196.1±20.0 °C at 760 mmHg.

Scientific Research Applications

Medicinal Chemistry

. These inhibitors are crucial in the treatment of cytokine-driven diseases like rheumatoid arthritis and psoriasis. They also play a role in neurodegenerative diseases such as Parkinson’s and Alzheimer’s.

Agriculture

. These compounds are often incorporated into carbocyclic aromatic rings and commercialized as active ingredients in agricultural products.

Material Science

This compound’s structural characteristics make it useful in material science. .

Environmental Science

Fluorinated pyridines, such as 2-(4-Bromo-3-fluorophenyl)-8-methylimidazo[1,2-a]pyridine, are being studied for their role in environmental science. .

Analytical Chemistry

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Biochemistry

The biochemical applications of this compound include its use in the study of oxidative stress and enzyme inhibition. .

Pharmacology

. Its derivatives are also being explored for their potential use in drug discovery and medicinal chemistry.

Radiobiology

The compound’s derivatives are being investigated for their potential as F 18-substituted pyridines . .

Mechanism of Action

Target of Action

It’s known that similar compounds with an indole nucleus bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

It’s suggested that under basic conditions, similar compounds undergo heterolytic c-h bond cleavage to form a carbene, which then eliminates a fluoride ion to give a cation . This process might be part of the compound’s interaction with its targets.

Biochemical Pathways

Compounds with an indole nucleus are known to influence a wide range of biological activities , suggesting that this compound may also affect multiple biochemical pathways.

Pharmacokinetics

The overall yield of similar compounds synthesized from 2-fluoro-4-methylpyridine has been significantly improved, suggesting potential enhancements in bioavailability .

Result of Action

Similar compounds have shown significant inhibitory activity with ic50 values in the micromolar range , suggesting that this compound may also have potent biological effects.

Action Environment

It’s known that the stability of similar boronic ester compounds can be a challenge, particularly in the presence of air and moisture .